6-Dehydroestrone
6-Dehydroestrone
3-Hydroxyestra-1,3,5(10),6-tetraen-17-one is a 3-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
2208-12-0
VCID:
VC0104128
InChI:
InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,14-16,19H,6-9H2,1H3/t14-,15-,16+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)C=CC4=C3C=CC(=C4)O
Molecular Formula:
C18H20O2
Molecular Weight:
268.3 g/mol
6-Dehydroestrone
CAS No.: 2208-12-0
Reference Standards
VCID: VC0104128
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol
| CAS No. | 2208-12-0 |
|---|---|
| Product Name | 6-Dehydroestrone |
| Molecular Formula | C18H20O2 |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2-5,10,14-16,19H,6-9H2,1H3/t14-,15-,16+,18+/m1/s1 |
| Standard InChIKey | WTRRIQCGCGCMQA-CBZIJGRNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C3C=CC(=C4)O |
| Description | 3-Hydroxyestra-1,3,5(10),6-tetraen-17-one is a 3-hydroxy steroid. |
| Synonyms | 6,7-Dehydroestrone; 6,7-Didehydroestrone; 6-Dehydroestrone; Dehydro-estrone_x000B_NSC 48999; Δ6,7-Estrone; Δ6-Estrone |
| PubChem Compound | 102225 |
| Last Modified | Nov 11 2021 |
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